Cas no 2227787-07-5 ((2S)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-ol)

• Product Name: (2S)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-ol
• CAS No: 2227787-07-5
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 6104955
• PubChem ID: 165659131
• Update Time: 2025-10-05

(2S)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-ol
• EN300-1908846
• 2227787-07-5

• Inchi： 1S/C9H11BrClNO/c1-6(13)2-3-7-4-9(11)12-5-8(7)10/h4-6,13H,2-3H2,1H3/t6-/m0/s1
• InChI Key： OETRQQZXIUGCLO-LURJTMIESA-N
• SMILES： BrC1C=NC(=CC=1CC[C@H](C)O)Cl

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-ol

Compound CAS No. 2227787-07-5: (2S)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-ol

The compound with CAS number 2227787-07-5, known as (2S)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-ol, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable subject of research and application in modern science.

The molecular structure of (2S)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-ol consists of a pyridine ring substituted with bromine and chlorine atoms at positions 5 and 2, respectively, and a butanol group attached at position 4 of the pyridine ring. The stereochemistry at the butanol group is specifically (S)-configuration, which plays a crucial role in determining the compound's physical and chemical properties.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The presence of halogen substituents on the pyridine ring enhances its electronic properties, making it an ideal candidate for various catalytic reactions and bioactive molecule synthesis. Moreover, the (S)-configuration at the butanol group ensures high enantioselectivity in chiral environments, which is a critical factor in drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and stereoselective alcohol formation. The synthesis pathway typically involves the use of intermediates such as 5-bromo-2-chloropyridine and (S)-butanediol, which are combined under specific reaction conditions to yield the final product.

The application of (2S)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-ol extends beyond pharmaceuticals to include materials science and catalysis. Its ability to act as a chiral ligand in asymmetric catalysis has been explored in recent research, demonstrating its potential in enhancing reaction efficiency and selectivity.

Furthermore, this compound has shown promise in the development of advanced materials such as organic semiconductors and sensors due to its unique electronic properties derived from the pyridine ring and halogen substituents.

In conclusion, (2S)-4-(5-bromo-2-chloropyridin-4-yl)butan-2 ol represents a versatile molecule with wide-ranging applications across multiple scientific disciplines. Its stereochemical properties, functional groups, and electronic characteristics make it an essential component in contemporary research and development efforts.